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Compound of Interest

Compound Name: DIN8
Cat. No.: B12369961
Get Quote
. J

Disclaimer: The term "D1IN8" is not a standard chemical identifier. Based on common chemical
naming conventions and abbreviations used in research settings, it is likely an abbreviation for
either 1,8-Dinitropyrene or 1,8-Naphthalenediamine. This guide provides disposal procedures
for both substances. It is crucial to correctly identify the chemical before proceeding with any
handling or disposal protocol. Always refer to the specific Safety Data Sheet (SDS) for the
chemical in your possession.

Section 1: 1,8-Dinitropyrene

1,8-Dinitropyrene is a potent mutagen and is reasonably anticipated to be a human carcinogen.
It is primarily found in diesel exhaust particles. Extreme caution must be exercised during its
handling and disposal.

Quantitative Data
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Property Value

Molecular Formula C16HsN204

Appearance Yellowish needles or powder

Melting Point 299 °C (decomposes)

Solubility Insoluble in water

Hazards Acute toxicity, Carcinogenicity, Mutagenicity

Experimental Protocols: Disposal of 1,8-Dinitropyrene

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. For handling larger
guantities or in case of aerosolization, a NIOSH-approved respirator is recommended.

Step-by-Step Disposal Procedure:
e Waste Collection:

o Collect waste 1,8-Dinitropyrene and any contaminated materials (e.g., pipette tips,
weighing paper, contaminated gloves) in a designated, properly labeled, and sealed
hazardous waste container.

o The container should be made of a compatible material (e.g., amber glass or a suitable
plastic).

o Label the container clearly as "Hazardous Waste: 1,8-Dinitropyrene, Carcinogen".

o Storage:
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o Store the hazardous waste container in a designated satellite accumulation area.

o The storage area should be secure, well-ventilated, and away from incompatible materials.

e Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with 1,8-
Dinitropyrene.

o A suitable solvent (such as acetone or methanol) can be used for initial cleaning, followed
by soap and water.

o Collect all cleaning materials (e.g., wipes, solvent rinses) as hazardous waste.

e Disposal:
o Arrange for pickup and disposal by a licensed hazardous waste disposal company.
o Do not dispose of 1,8-Dinitropyrene down the drain or in regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow for 1,8-Dinitropyrene
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Caption: Disposal workflow for 1,8-Dinitropyrene.

Section 2: 1,8-Naphthalenediamine

1,8-Naphthalenediamine is a chemical intermediate that may cause skin irritation and allergic
reactions. It is also very toxic to aquatic life with long-lasting effects.[1]

Quantitative Data
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Property Value

Molecular Formula C1oH10N2

Appearance Red-brown solid

Melting Point 63-66 °C

Boiling Point 205 °C @ 12 mmHg

Solubility Soluble in water

Hazards Skin sensitization, Aquatic toxicity

Experimental Protocols: Disposal of 1,8-
Naphthalenediamine

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: Laboratory coat.

Respiratory Protection: Avoid breathing dust/fume/gas/mist/vapors/spray.[1] Use in a well-
ventilated area.

Step-by-Step Disposal Procedure:
» Waste Collection:
o Sweep up and shovel the solid material into a suitable container for disposal.[1]
o Keep the waste in suitable, closed containers for disposal.[1]
o Label the container as "Hazardous Waste: 1,8-Naphthalenediamine, Aquatic Toxin".

e Storage:
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o Keep the container in a dry, cool, and well-ventilated place.[1]

o Store away from strong oxidizing agents, strong acids, acid chlorides, and acid
anhydrides.[1]

o Decontamination:
o Wash any contaminated skin thoroughly with soap and water.[1]
o Wash contaminated clothing before reuse.[1]
o Clean work surfaces to prevent contamination.
e Disposal:
o Dispose of the contents and container to an approved waste disposal plant.[1]

o Chemical waste generators must determine whether a discarded chemical is classified as
a hazardous waste and consult local, regional, and national hazardous waste regulations
to ensure complete and accurate classification.[1]

o Do not allow the product to enter drains, as it is very toxic to aquatic organisms.[1]

Disposal Workflow for 1,8-Naphthalenediamine
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Caption: Disposal workflow for 1,8-Naphthalenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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